Cas no 1227575-67-8 (5-Chloro-6-(pyridin-3-yl)picolinaldehyde)

• Product Name: 5-Chloro-6-(pyridin-3-yl)picolinaldehyde
• CAS No: 1227575-67-8
• MF: C₁₁H₇ClN₂O
• MW: 218.6390812397
• CID: 4914721
• Update Time: 2025-07-02

5-Chloro-6-(pyridin-3-yl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-(pyridin-3-yl)picolinaldehyde
• 5-Chloro-6-(pyridin-3-yl)picolinaldehyde

• Inchi： 1S/C11H7ClN2O/c12-10-4-3-9(7-15)14-11(10)8-2-1-5-13-6-8/h1-7H
• InChI Key： ULVUPTZNKREFMF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=O)N=C1C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 1.9
• Topological Polar Surface Area: 42.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 5-Chloro-6-(pyridin-3-yl)picolinaldehyde

Recent Advances in the Study of 5-Chloro-6-(pyridin-3-yl)picolinaldehyde (CAS: 1227575-67-8)

5-Chloro-6-(pyridin-3-yl)picolinaldehyde (CAS: 1227575-67-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutic agents, including kinase inhibitors and anti-inflammatory drugs. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential clinical implications.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of 5-Chloro-6-(pyridin-3-yl)picolinaldehyde as a precursor for the synthesis of selective kinase inhibitors. The study demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer progression. The researchers employed a combination of computational modeling and in vitro assays to optimize the structure-activity relationship (SAR) of these derivatives, leading to the identification of several promising candidates for further preclinical evaluation.

Another significant development involves the application of 5-Chloro-6-(pyridin-3-yl)picolinaldehyde in the design of anti-inflammatory agents. A research team from the University of Cambridge reported the synthesis of a series of small molecules derived from this compound, which showed remarkable efficacy in reducing pro-inflammatory cytokine production in cellular models. The study, published in ACS Chemical Biology, emphasized the compound's potential as a scaffold for developing new treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and purity of 5-Chloro-6-(pyridin-3-yl)picolinaldehyde. A paper in Organic Process Research & Development detailed a novel catalytic method for its synthesis, which reduces the need for hazardous reagents and minimizes byproduct formation. This methodological improvement is expected to facilitate large-scale production and broader application of the compound in pharmaceutical research.

In conclusion, 5-Chloro-6-(pyridin-3-yl)picolinaldehyde (CAS: 1227575-67-8) continues to be a valuable building block in medicinal chemistry, with emerging applications in kinase inhibitor development and anti-inflammatory drug discovery. The latest research underscores its versatility and potential for contributing to the development of next-generation therapeutics. Future studies are likely to explore its utility in other therapeutic areas, as well as further optimize its synthetic accessibility.